Cas no 1443980-40-2 (3-4-(difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine)
3-4-(difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-[4-(difluoromethoxy)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine
- Methanone, (2-amino-5,6-dihydro-4H-cyclopenta[b]thien-3-yl)[4-(difluoromethoxy)phenyl]-
- 3-4-(difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine
-
- Inchi: 1S/C15H13F2NO2S/c16-15(17)20-9-6-4-8(5-7-9)13(19)12-10-2-1-3-11(10)21-14(12)18/h4-7,15H,1-3,18H2
- InChI Key: HPNIMKFNTSWKTI-UHFFFAOYSA-N
- SMILES: C(C1=C(N)SC2CCCC=21)(C1=CC=C(OC(F)F)C=C1)=O
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 547.1±50.0 °C at 760 mmHg
- Flash Point: 284.7±30.1 °C
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
3-4-(difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-4-(difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D414550-10mg |
3-[4-(difluoromethoxy)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine |
1443980-40-2 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D414550-50mg |
3-[4-(difluoromethoxy)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine |
1443980-40-2 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D414550-100mg |
3-[4-(difluoromethoxy)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine |
1443980-40-2 | 100mg |
$ 250.00 | 2022-06-05 | ||
| Enamine | EN300-127885-50mg |
3-[4-(difluoromethoxy)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine |
1443980-40-2 | 95.0% | 50mg |
$135.0 | 2023-10-01 | |
| Enamine | EN300-127885-100mg |
3-[4-(difluoromethoxy)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine |
1443980-40-2 | 95.0% | 100mg |
$202.0 | 2023-10-01 | |
| Enamine | EN300-127885-250mg |
3-[4-(difluoromethoxy)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine |
1443980-40-2 | 95.0% | 250mg |
$289.0 | 2023-10-01 | |
| Enamine | EN300-127885-500mg |
3-[4-(difluoromethoxy)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine |
1443980-40-2 | 95.0% | 500mg |
$480.0 | 2023-10-01 | |
| Enamine | EN300-127885-1000mg |
3-[4-(difluoromethoxy)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine |
1443980-40-2 | 95.0% | 1000mg |
$614.0 | 2023-10-01 | |
| Enamine | EN300-127885-2500mg |
3-[4-(difluoromethoxy)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine |
1443980-40-2 | 95.0% | 2500mg |
$1202.0 | 2023-10-01 | |
| Enamine | EN300-127885-5000mg |
3-[4-(difluoromethoxy)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine |
1443980-40-2 | 95.0% | 5000mg |
$1779.0 | 2023-10-01 |
3-4-(difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 3-4-(difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine
Comprehensive Overview of 3-4-(Difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine (CAS No. 1443980-40-2)
3-4-(Difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine (CAS No. 1443980-40-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique cyclopentabthiophene core and difluoromethoxybenzoyl substituent, exhibits properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and functional adaptability.
The molecular structure of 3-4-(Difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine features a thiophene ring fused with a cyclopentane moiety, which is further modified by an amine group and a difluoromethoxybenzoyl side chain. This configuration imparts distinct electronic and steric properties, making it a candidate for applications in drug discovery and organic electronics. The presence of fluorine atoms enhances its metabolic stability and bioavailability, which is a critical factor in medicinal chemistry.
In recent years, the demand for fluorinated organic compounds like 3-4-(Difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine has surged, driven by their utility in designing next-generation therapeutics. Fluorine incorporation is a widely adopted strategy to improve drug-like properties, such as binding affinity and pharmacokinetics. This compound's difluoromethoxy group is particularly noteworthy, as it can influence both the electronic and lipophilic characteristics of the molecule, making it a valuable scaffold for targeted drug delivery systems.
Beyond pharmaceuticals, 3-4-(Difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine has potential applications in material science. Its conjugated system and electron-rich thiophene ring make it suitable for use in organic semiconductors and photovoltaic devices. Researchers are exploring its role in improving the efficiency of solar cells and OLEDs, given its ability to facilitate charge transport and light absorption.
The synthesis of 3-4-(Difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine involves multi-step organic reactions, including cyclization, fluorination, and amide coupling. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound's yield, purity, and scalability. Recent advancements in green chemistry have also prompted investigations into more sustainable methods for producing this compound, aligning with global trends toward environmentally friendly manufacturing.
From a commercial perspective, 3-4-(Difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine is gaining traction in the fine chemicals market. Its applications in high-value intermediates for pharmaceuticals and specialty materials have positioned it as a compound of interest for suppliers and end-users alike. Market analysts predict steady growth in demand, particularly from the biotech and electronics sectors, where innovation is driving the need for novel chemical entities.
Safety and handling of 3-4-(Difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under current regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines on its use and disposal.
In conclusion, 3-4-(Difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine (CAS No. 1443980-40-2) represents a versatile and promising compound with broad applicability across multiple industries. Its unique structural features and functional groups make it a subject of ongoing research, particularly in drug development and advanced materials. As scientific understanding of its properties deepens, its role in innovation is expected to expand, offering new opportunities for technological and therapeutic breakthroughs.
1443980-40-2 (3-4-(difluoromethoxy)benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)